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Compound of Interest

Compound Name: C16-Urea-Ceramide

Cat. No.: B3044049 Get Quote

Essential Safety and Handling Guide for C16-Urea-
Ceramide
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling C16-Urea-Ceramide. It is intended for researchers, scientists, and drug development

professionals to ensure a safe laboratory environment and maintain research integrity.

Physicochemical and Safety Data
The following table summarizes key quantitative data for C16-Urea-Ceramide, offering a quick

reference for its physical properties and safety information.
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Property Value Reference

Chemical Name

1-((2S,3R,E)-1,3-

dihydroxyoctadec-4-en-2-yl)-3-

hexadecylurea

[1]

Synonyms D-erythro-C16-urea-ceramide [2]

CAS Number 361450-27-3 [1][2]

Molecular Formula C₃₅H₇₀N₂O₃ [1][2]

Molecular Weight 566.94 g/mol [1][2]

Physical Form Powder [2]

Purity >99% (TLC) [2]

Storage Temperature -20°C [1][2]

Solubility Soluble in DMSO [1]

Hazard Identification

Causes skin and serious eye

irritation. May cause

respiratory irritation.

[3][4][5]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
Adherence to proper handling protocols is essential for personnel safety and to maintain the

stability of C16-Urea-Ceramide.

Engineering Controls
Ventilation: Always handle C16-Urea-Ceramide in a well-ventilated area. For procedures

that may generate dust or aerosols, a chemical fume hood is required.[6]

Eye Wash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling C16-Urea-Ceramide[6][7][8]:

Eye Protection: Chemical safety goggles with side shields are required.[6][7]

Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile gloves. Inspect

gloves for any tears or holes before use.[6][7]

Skin and Body Protection: A fully buttoned laboratory coat is mandatory.[6][7] For larger

quantities or when there is a risk of splashing, consider additional protection like a chemical-

resistant apron.

Respiratory Protection: If working with the powder outside of a fume hood or for extended

periods where dust may be generated, a NIOSH-approved respirator with a particulate filter

is recommended.[3]

Handling Protocol
Preparation: Before handling, ensure the work area is clean and uncluttered.

Dispensing: Carefully weigh the powdered compound, avoiding the creation of dust.

Dissolving: If preparing a solution, add the solvent to the powder slowly to avoid splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water.[3]

Experimental Protocol: Preparation of a Stock
Solution
This protocol provides a general procedure for preparing a stock solution of C16-Urea-
Ceramide.

Objective: To prepare a 10 mM stock solution of C16-Urea-Ceramide in Dimethyl Sulfoxide

(DMSO).

Materials:

C16-Urea-Ceramide (powder)
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Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

1. Allow the vial of C16-Urea-Ceramide to equilibrate to room temperature before opening.

2. Calculate the required amount of C16-Urea-Ceramide and DMSO. For example, to

prepare 1 mL of a 10 mM stock solution, you will need 0.567 mg of C16-Urea-Ceramide.

3. Carefully weigh the C16-Urea-Ceramide powder in a sterile microcentrifuge tube.

4. Add the calculated volume of DMSO to the tube.

5. Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming may be required to aid dissolution.

6. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

7. Store the stock solution at -20°C.

Disposal Plan
Proper disposal of C16-Urea-Ceramide and associated contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of unused C16-Urea-Ceramide as hazardous chemical waste.[6]

[7] Contact your institution's Environmental Health and Safety (EHS) department for specific

guidelines.

Contaminated Materials: All materials that have come into contact with C16-Urea-Ceramide,

such as pipette tips, gloves, and empty containers, should be considered contaminated and
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disposed of as hazardous waste.[6][7]

Waste Containers: Collect waste in a clearly labeled, sealable, and compatible waste

container.[6] Do not mix with incompatible materials, such as strong oxidizing agents.[6]

Visual Workflow for Handling C16-Urea-Ceramide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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